Cas no 492-12-6 (2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on)

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on structure
492-12-6 structure
2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on
492-12-6
C15H12O6
288.25218
2022216
102196479

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on Properties

Names and Identifiers

    • 2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on
    • 2-(3,4-dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-one
    • plathymenin
    • 492-12-6
    • HY-N9115
    • CS-0158771
    • (2S)-2-(3,4-Dihydroxyphenyl)-6,7-dihydroxy-2,3-dihydrochromen-4-one
    • FS-8801
    • AKOS040762202
    • 6
    • Plathymenin
    • DA-76950
    • +Expand
    • ZIKILYZOICUSQT-AWEZNQCLSA-N
    • InChI=1S/C15H12O6/c16-9-2-1-7(3-11(9)18)14-5-10(17)8-4-12(19)13(20)6-15(8)21-14/h1-4,6,14,16,18-20H,5H2/t14-/m0/s1
    • c1cc(c(cc1[C@@H]2CC(=O)c3cc(c(cc3O2)O)O)O)O

Computed Properties

  • 288.06338810g/mol
  • 4
  • 6
  • 1
  • 288.06338810g/mol
  • 21
  • 400
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 107Ų

Experimental Properties

  • 658.1±55.0 °C at 760 mmHg
  • 0.0±2.1 mmHg at 25°C
  • 254.5±25.0 °C
  • Brown powder
  • 1.6±0.1 g/cm3

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A2287994-5mg
Plathymenin
492-12-6 98%
5mg
$753.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P71400-5 mg
2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on
492-12-6
5mg
¥4640.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4802-1 mg
Plathymenin
492-12-6
1mg
¥2355.00 2022-04-26

2-(3,4-Dihydroxy-phenyl)-6,7-dihydroxy-chroman-4-on Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:492-12-6)
TANG SI LEI
15026964105
2881489226@qq.com

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